Cas no 1998513-62-4 (Fmoc-3-(4-Quinolyl)-L-Ala-OH)

• Product Name: Fmoc-3-(4-Quinolyl)-L-Ala-OH
• CAS No: 1998513-62-4
• MF: C₂₇H₂₂N₂O₄
• MW: 438.474586963654
• CID: 5148376
• Update Time: 2025-11-06

Fmoc-3-(4-Quinolyl)-L-Ala-OH Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αS)-
• Fmoc-3-(4-Quinolyl)-L-Ala-OH
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(quinolin-4-yl)propanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(quinolin-4-yl)propanoic acid

• Inchi： 1S/C27H22N2O4/c30-26(31)25(15-17-13-14-28-24-12-6-5-7-18(17)24)29-27(32)33-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-14,23,25H,15-16H2,(H,29,32)(H,30,31)/t25-/m0/s1
• InChI Key： UILNMPKRVDFFIU-VWLOTQADSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@H](C(=O)O)CC1=CC=NC2C=CC=CC1=2

Additional information on Fmoc-3-(4-Quinolyl)-L-Ala-OH

Introduction to Fmoc-3-(4-Quinolyl)-L-Ala-OH (CAS No. 1998513-62-4)

Fmoc-3-(4-Quinolyl)-L-Ala-OH (CAS No. 1998513-62-4) is a versatile and highly specialized compound used in the field of medicinal chemistry and peptide synthesis. This compound, characterized by its unique structural features, has gained significant attention in recent years due to its potential applications in the development of novel therapeutic agents and diagnostic tools. In this article, we will delve into the chemical properties, synthesis methods, and current research advancements related to Fmoc-3-(4-Quinolyl)-L-Ala-OH.

Chemical Structure and Properties

Fmoc-3-(4-Quinolyl)-L-Ala-OH is a derivative of L-alanine, a common amino acid, with a 4-quinolyl group attached to the side chain and an Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the amino terminus. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The 4-quinolyl moiety imparts unique pharmacological properties, making this compound particularly interesting for drug discovery and development.

The molecular formula of Fmoc-3-(4-Quinolyl)-L-Ala-OH is C₂₇H₂₆N₂O₄, with a molecular weight of approximately 450.50 g/mol. It is a white to off-white solid at room temperature and is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but should be stored in a dry, cool place to maintain its integrity.

Synthesis Methods

The synthesis of Fmoc-3-(4-Quinolyl)-L-Ala-OH involves several well-established chemical reactions. One common approach starts with the protection of L-alanine using Fmoc chloride to form Fmoc-L-alanine. This intermediate is then coupled with 4-bromoquinoline using a suitable coupling reagent such as 1,1'-carbonyldiimidazole (CDI) or N,N'-dicyclohexylcarbodiimide (DCC). The resulting bromo intermediate can be further functionalized via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the desired 4-quinolyl group.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing Fmoc-3-(4-Quinolyl)-L-Ala-OH. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, the use of green solvents and catalysts has gained traction in the pharmaceutical industry to minimize environmental impact.

Applications in Medicinal Chemistry

Fmoc-3-(4-Quinolyl)-L-Ala-OH has shown promise in various medicinal chemistry applications due to its unique structural features. One area of significant interest is its potential as a lead compound for developing new antibiotics. The quinoline moiety is known for its broad-spectrum antibacterial activity, and the presence of an amino acid backbone can enhance cellular uptake and bioavailability.

In addition to antibiotic development, Fmoc-3-(4-Quinolyl)-L-Ala-OH has been explored for its anti-inflammatory properties. Studies have demonstrated that compounds with similar structures can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes Fmoc-3-(4-Quinolyl)-L-Ala-OH a valuable starting point for designing new anti-inflammatory drugs with improved safety profiles.

Clinical Research and Future Directions

The clinical potential of Fmoc-3-(4-Quinolyl)-L-Ala-OH is currently being investigated through various preclinical studies. Early results have shown promising efficacy in animal models of bacterial infections and inflammatory diseases. However, further research is needed to evaluate its safety and efficacy in human trials.

Ongoing research efforts are focused on optimizing the pharmacokinetic properties of Fmoc-3-(4-Quinolyl)-L-Ala-OH, such as improving solubility, stability, and bioavailability. Additionally, structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activity. These studies aim to guide the rational design of more potent and selective derivatives for therapeutic applications.

In conclusion, Fmoc-3-(4-Quinolyl)-L-Ala-OH (CAS No. 1998513-62-4) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and versatile synthetic methods make it an attractive candidate for developing novel therapeutic agents. As research continues to advance, it is likely that we will see more innovative uses of this compound in the coming years.